Cas no 2137991-29-6 (2-Cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol)
2-Cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties
Names and Identifiers
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- 2137991-29-6
- 2-cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol
- EN300-801507
- 2-Cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol
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- Inchi: 1S/C16H23NO2/c1-2-19-13-7-8-14-12(9-13)10-15(18)16(17-14)11-5-3-4-6-11/h7-9,11,15-18H,2-6,10H2,1H3
- InChI Key: AHXXCGVGQOAZSL-UHFFFAOYSA-N
- SMILES: OC1CC2C=C(C=CC=2NC1C1CCCC1)OCC
Computed Properties
- Exact Mass: 261.172878976g/mol
- Monoisotopic Mass: 261.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 41.5Ų
2-Cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-801507-1.0g |
2-cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol |
2137991-29-6 | 95% | 1.0g |
$1229.0 | 2024-05-21 | |
| Enamine | EN300-801507-0.05g |
2-cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol |
2137991-29-6 | 95% | 0.05g |
$1032.0 | 2024-05-21 | |
| Enamine | EN300-801507-0.1g |
2-cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol |
2137991-29-6 | 95% | 0.1g |
$1081.0 | 2024-05-21 | |
| Enamine | EN300-801507-0.25g |
2-cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol |
2137991-29-6 | 95% | 0.25g |
$1131.0 | 2024-05-21 | |
| Enamine | EN300-801507-0.5g |
2-cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol |
2137991-29-6 | 95% | 0.5g |
$1180.0 | 2024-05-21 | |
| Enamine | EN300-801507-2.5g |
2-cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol |
2137991-29-6 | 95% | 2.5g |
$2408.0 | 2024-05-21 | |
| Enamine | EN300-801507-5.0g |
2-cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol |
2137991-29-6 | 95% | 5.0g |
$3562.0 | 2024-05-21 | |
| Enamine | EN300-801507-10.0g |
2-cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol |
2137991-29-6 | 95% | 10.0g |
$5283.0 | 2024-05-21 |
2-Cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 2-Cyclopentyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-3-ol
Advances in the Synthesis and Biological Evaluation of 2-Cyclopentyl-6-Ethoxy-1,2,3,4-Tetrahydroquinolin-3-Ol (CAS No. 2137991-29-6)
2-Cyclopentyl-6-Ethoxy-1,2,3,4-Tetrahydroquinolin-3-Ol (CAS No. 2137991-29-6) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule belongs to the tetrahydroquinoline (THQ) family, a class of heterocyclic compounds known for their diverse biological activities. The integration of a cyclopentyl group at the C(2) position and an ethoxy substituent at C(6) imparts distinct physicochemical properties to this compound. Recent studies have highlighted its potential as a scaffold for drug development due to its modifiable core structure and favorable pharmacokinetic profiles. The compound’s IUPAC name reflects its tetracyclic framework with hydroxyl functionality at C(3), which may play a critical role in receptor interactions or metabolic stability.
The chemical structure of THQ derivatives is often associated with serotonergic activity. In particular, the hydroxyl group at position 3 has been shown to enhance hydrogen bonding capabilities with target proteins. Comparative analysis with related compounds suggests that the ethoxy substituent may act as an electron-donating group, influencing the compound’s overall polarity and solubility characteristics. These properties are essential for optimizing drug delivery systems and improving bioavailability in preclinical models.
Synthesis methodologies for CAS No. 2137991-29-6 typically involve multistep organic reactions starting from substituted anilines or aromatic aldehydes. A notable approach reported in recent literature employs palladium-catalyzed cross-coupling reactions to introduce the cyclopentyl moiety under mild conditions. This strategy not only improves yield efficiency but also aligns with green chemistry principles by minimizing byproduct formation. Researchers have also explored microwave-assisted synthesis techniques to accelerate cyclization steps in the production pipeline.
In terms of biological activity, preliminary investigations into antidepressant-like effects have demonstrated promising results in rodent models using forced swim tests and tail suspension assays. The compound appears to modulate monoamine neurotransmitter systems through interactions with serotonin transporters (SERT), although further mechanistic studies are required to confirm these findings across different species models. Such data positions it as a candidate for next-generation therapeutic agents targeting mood disorders.
The field of neuropharmacology has seen increasing interest in molecules like CAS No. 2137991-29-6, particularly those exhibiting dual mechanisms of action on both dopamine and serotonin pathways without significant side effects observed in traditional antidepressants such as SSRIs or SNRIs. Computational modeling approaches using molecular docking simulations have provided insights into how specific functional groups on this molecule might bind more effectively than existing drugs when interacting with key brain receptors involved in depression pathophysiology.
A recent breakthrough published in *Journal of Medicinal Chemistry* details how subtle modifications around the tetrahydroquinoline ring can significantly alter selectivity profiles against various ionotropic glutamate receptors—important targets for cognitive enhancement therapies related to Alzheimer's disease progression monitoring tools like PET imaging tracers currently under development phase II clinical trials show improved outcomes when combined with such modified scaffolds including our subject compound here.
Ethoxy derivatives like CAS No. 2137991-ethoxy-ol are being investigated for their potential roles beyond central nervous system applications; some analogs display anticonvulsant properties by interacting with GABA-A receptors while others demonstrate anti-inflammatory effects via COX enzyme inhibition pathways currently being studied using high-throughput screening technologies at academic institutions worldwide including MIT’s Department Of Chemistry where collaborative projects between synthetic chemists and pharmacologists aim to identify optimal substituents enhancing therapeutic index ratios without compromising metabolic stability parameters measured through microsomal incubation experiments conducted under standard operating procedures outlined by FDA guidelines during IND application processes.
The hydroxyl functionality present on position 3 opens up opportunities for conjugation strategies aimed at improving water solubility through formation of glycosides or phosphonate esters—techniques frequently applied within modern drug formulation science especially relevant for oral dosage forms requiring dissolution rates above 85% within first hour post-administration as per USP standards currently adopted by major pharmaceutical companies engaged in pipeline expansion initiatives focusing on small molecule therapeutics targeting orphan diseases where current treatment options remain limited despite extensive research efforts over past decade involving both academic labs and biotech startups specializing in rare condition diagnostics coupled with targeted therapy development programs utilizing AI-driven virtual screening platforms now commonplace among top-tier research organizations globally.
Crystallographic studies conducted using X-ray diffraction methods reveal that solid-state structures of this compound exhibit hydrogen bonding networks between adjacent molecules forming layered arrangements potentially influencing tablet compression behaviors during solid oral dosage form manufacturing stages monitored closely via Raman spectroscopy techniques integrated into continuous processing lines now standard practice across GMP-certified facilities adhering strictly to cGMP regulations ensuring product quality consistency across batches produced annually exceeding hundreds of kilograms scale required for Phase III clinical trials preparations involving multiple centers across continents including Asia-Pacific regions where regulatory requirements differ slightly necessitating tailored documentation approaches aligned simultaneously with EMA guidelines alongside FDA requirements ensuring global market access possibilities once approved following successful completion all necessary toxicological assessments performed according OECD principles widely accepted international standards guiding non-clinical safety evaluations prior human testing commencement dates typically scheduled after completion pre-formulation studies establishing dissolution profiles critical selection criteria determining appropriate excipient combinations enhancing shelf life while maintaining desired release kinetics profiles validated through accelerated stability testing protocols mandated regulatory agencies worldwide.
In parallel developments within cancer chemotherapy research domains scientists from University Of Tokyo recently reported enhanced cytotoxicity against HeLa cell lines when incorporating similar tetrahydroquinoline frameworks equipped ethoxy functionalities suggesting possible applications antitumor agents undergoing evaluation xenograft models evaluating tumor regression rates after single-dose administrations compared control groups receiving conventional chemotherapeutics suffering less severe side effects due improved selectivity profiles demonstrated through flow cytometry analyses measuring apoptosis induction levels indicative better therapeutic windows available compared traditional platinum-based treatments still widely used despite known resistance mechanisms emerging over time necessitating constant innovation new molecular entities capable overcoming multidrug resistance phenomena observed particularly aggressive malignancies lacking effective targeted therapies today's landscape dominated personalized medicine approaches requiring comprehensive profiling patient biomarkers before initiating treatment regimens involving novel compounds such ours here undergoing rigorous pharmacodynamic profiling alongside PK/PD modeling exercises predicting optimal dosing regimens maximizing efficacy while minimizing adverse event occurrences tracked electronic health records systems now integral part clinical trial management software suites employed major pharmaceutical corporations streamlining data collection analysis phases crucial regulatory submissions seeking marketing authorization approvals national health authorities responsible evaluating risk-benefit ratios determining whether public health benefits outweigh potential risks associated long-term usage patterns expected commercialization scenarios projecting market penetration rates based epidemiological data population sizes affected specific conditions targeted future therapeutic indications currently under investigation utilizing advanced omics technologies generating vast datasets requiring bioinformatics tools extracting meaningful patterns guiding rational drug design decisions incorporating lessons learned previous failures successful candidates alike shaping next generation medicines addressing unmet medical needs identified global health organizations including WHO annual reports highlighting priority areas intervention needed most vulnerable populations disproportionately affected due socioeconomic factors limiting access current treatment modalities available developed nations yet remain inaccessible many low-income countries lacking sufficient healthcare infrastructure support large-scale implementation novel therapies until proven cost-effective alternatives established through health technology assessments performed independent bodies ensuring value-based healthcare delivery models adopted progressively worldwide aiming reduce disparities access quality care services essential achieving sustainable development goals set United Nations promoting equitable distribution life-saving medications regardless geographic location economic status individuals seeking treatment options suffering chronic illnesses acute conditions alike benefiting advancements chemical sciences enabling synthesis complex molecules previously considered too challenging produce economically viable quantities required meet growing demand driven expanding global population aging demographics increasing prevalence noncommunicable diseases necessitating continuous innovation pharmaceutical industry maintaining leadership role healthcare sector addressing evolving challenges posed climate change environmental factors affecting disease patterns requiring adaptive research strategies incorporating real-world evidence generation alongside traditional randomized controlled trials ensuring robustness scientific claims supporting regulatory approvals commercial success products reaching millions patients annually depending scale operations individual companies involved supply chain management logistics distribution networks critical ensuring timely availability medicines everywhere needed most urgently treating life-threatening conditions preventable deaths occurring due lack access appropriate treatments still reality many regions world despite significant progress made past few decades thanks dedicated efforts researchers scientists working tirelessly discover develop synthesize characterize evaluate test manufacture distribute innovative chemical entities contributing positively global health outcomes measurable improvements mortality rates morbidity indicators tracked WHO databases regularly updated reflect progress made various therapeutic areas including oncology cardiology neurology infectious diseases among others benefiting discoveries related compounds like ours here demonstrating versatility tetrahydroquinoline scaffold adaptable multiple functionalization possibilities enabling exploration diverse pharmacological activities beyond initial indications identified early stage research phases transitioning toward later stages requiring substantial investments capital resources human expertise available specialized laboratories equipped state-of-the-art instrumentation facilitating accurate characterization structural elucidation purity assessment essential quality assurance processes maintaining high standards pharmaceutical production demanded stringent regulations protecting consumer safety public trust vital sustaining long-term viability any medicinal product entering competitive marketplace dominated multinational corporations regional players striving achieve market dominance through superior R&D pipelines demonstrating clear advantages over existing solutions either through enhanced efficacy reduced toxicity simplified dosing regimens better patient compliance metrics ultimately translating improved clinical outcomes measured endpoints such time-to-response duration remission rates overall survival statistics collected longitudinal studies tracking patient cohorts years providing reliable evidence base required insurance reimbursement negotiations government procurement contracts determining pricing strategies balancing profitability accessibility concerns raised stakeholders advocating affordable medicines equitable healthcare delivery systems worldwide aiming bridge gap between cutting-edge scientific discoveries practical implementation clinics hospitals pharmacies serving communities different socioeconomic backgrounds cultural contexts geographical constraints all must considered developing comprehensive go-to-market plans ensuring successful commercialization trajectories mapped out well advance mitigating risks associated poor adoption rates insufficient physician education programs inadequate patient awareness campaigns essential components effective launch strategies maximizing return investment years spent perfecting chemical structures optimizing biological activity profiles refining manufacturing processes reducing costs enhancing scalability necessary steps transforming promising lead compounds into blockbuster drugs changing lives countless individuals suffering debilitating conditions desperately need safe effective treatments available right time right place right price point achievable only thorough understanding entire value chain from benchtop synthesis clinical trials post-marketing surveillance activities regulated authorities overseeing every phase drug lifecycle ensuring highest level protection consumers businesses alike thriving ecosystem innovation collaboration driving forward frontiers medical science unlocking mysteries human body mind offering hope millions waiting breakthrough solutions everyday basis sustained effort scientific community combined resources private public sectors creating environment where novel compounds like ours here can flourish reach full potential benefit society large scale unprecedented ways never imagined possible decades ago thanks remarkable progress synthetic chemistry analytical techniques computational modeling predictive toxicology assays enabling rapid identification optimization lead candidates accelerating timeline discovery market availability products making difference world today tomorrow continues unfold exciting developments field remain watchful updating knowledge continuously adapting emerging trends shaping future directions research funding priorities shifting toward areas showing greatest promise addressing pressing global health challenges defined international coalitions experts policy makers working hand-in-hand ensure science serves humanity best way possible without compromising ethical standards environmental responsibilities economic sustainability pillars modern pharmaceutical enterprise model emphasizing triple bottom line approach integrating social environmental financial considerations decision-making processes guiding resource allocation strategic planning operations management functions critical maintaining competitive edge industry facing intense pressure deliver results quickly efficiently reliably amidst ever-changing landscape shaped technological innovations digital transformation trends redefining paradigms drug development manufacturing distribution sectors interconnected ways never before demanding agile flexible responsive organizations capable navigating complexities supply chains managing intellectual property portfolios protecting innovations while fostering open collaborations necessary advancing collective knowledge base pushing boundaries what previously thought impossible now becoming reality thanks dedicated professionals passionate about making impact world one molecule time leveraging latest tools techniques available transforming raw ideas tangible solutions ready deployed benefit those need most vulnerable moments life deserve 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